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Compound of Interest

Compound Name: Locustatachykinin II

Cat. No.: B141538 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of Locustatachykinin II, a neuropeptide used in laboratory research. These

procedures are designed to ensure the safety of laboratory personnel and compliance with

environmental regulations.

Immediate Safety and Handling Information
While a specific Safety Data Sheet (SDS) for Locustatachykinin II is not readily available, an

SDS for the closely related Locustatachykinin I indicates it is not classified as a hazardous

substance or mixture[1]. Similarly, other neuropeptides are often not classified as hazardous[2]

[3]. However, it is crucial to handle all research chemicals with care and to consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines, as

regulations can vary[2].

Always wear appropriate Personal Protective Equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling Locustatachykinin II[4][5][6][7][8]. When handling the

lyophilized powder, which can easily become airborne, work in a fume hood or biosafety

cabinet to prevent inhalation[4].
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Parameter Guideline Source(s)

Storage (Lyophilized)

Store at -20°C or -80°C in a

dry environment, protected

from direct sunlight.

[4][5]

Storage (Reconstituted)

Store short-term under

refrigeration; for long-term,

create single-use aliquots and

store at -20°C or -80°C to

avoid repeated freeze-thaw

cycles.

[4][7]

Handling

Use sterile equipment and

work in a designated, clean

area to avoid cross-

contamination.

[4][5]

Labeling

Clearly label all containers with

the peptide name,

concentration, preparation

date, and "Research Use

Only."

[4][8]

Disposal Protocol for Locustatachykinin II
The proper disposal of Locustatachykinin II requires a systematic approach involving waste

segregation and adherence to institutional and local regulations[2][9]. Never dispose of peptide

solutions down the drain unless explicitly permitted by your EHS department[2][8][9].

Step 1: Waste Segregation

Properly segregate waste streams to ensure safe and compliant disposal[2][4].

Unused or Expired Solid Peptide: The original vial containing the lyophilized powder.

Aqueous Solutions: Solutions of Locustatachykinin II in buffers or media.
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Contaminated Labware: Non-sharp items like pipette tips, tubes, and gloves that have been

in contact with the peptide.

Contaminated Sharps: Needles, syringes, or other sharp instruments used in handling the

peptide.

Step 2: Disposal Procedures

The appropriate disposal method depends on the form of the waste.

Solid (Lyophilized) Peptide: For small quantities of unused or expired peptide that is not

classified as hazardous, it may be permissible to dispose of the sealed vial in the regular

laboratory trash, with EHS approval[2]. If required by your institution, it should be disposed of

through the chemical waste stream for non-hazardous materials[2].

Aqueous Solutions: Collect aqueous waste in a designated, sealed, and clearly labeled

container for non-hazardous chemical waste[2]. The label should include "Aqueous waste

with Locustatachykinin II" and the approximate concentration[2]. Arrange for disposal

through your institution's licensed environmental waste disposal vendor[3].

Contaminated Labware (Non-Sharp): Unless contaminated with a biohazard, these items

can typically be disposed of in the regular laboratory trash[2]. If institutional policy is more

stringent, place them in a designated container for non-hazardous solid chemical waste[2].

Contaminated Sharps: All sharps must be disposed of in a designated, puncture-resistant

sharps container[6][10].

Experimental Protocol: Inactivation of Non-
Hazardous Peptide Solutions
For small volumes of non-hazardous peptide solutions, chemical treatment may be an option

for inactivation prior to disposal, subject to institutional approval.

Objective: To chemically treat a small volume of a non-hazardous peptide solution for disposal.

Materials:
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Peptide solution waste

10% bleach solution (or other approved chemical disinfectant)

Sodium thiosulfate or sodium bisulfite (for neutralization)

pH indicator strips

Appropriate PPE (gloves, safety glasses, lab coat)

Designated chemical waste container

Procedure:

Working in a well-ventilated area or fume hood, add a 10% bleach solution to the peptide

waste to achieve a final concentration of at least 1% bleach.

Mix well and allow the solution to sit overnight to ensure complete inactivation[10].

After the inactivation period, neutralize the bleach by adding sodium thiosulfate or sodium

bisulfite until the bleach is no longer active.

Check the pH of the solution using a pH indicator strip to ensure it is neutral.

If permitted by your institution's EHS department for neutralized, non-hazardous waste,

carefully pour the supernatant down the drain with a copious amount of running water[10]

[11].

If drain disposal is not permitted, decant the neutralized supernatant into a designated

container for non-hazardous aqueous chemical waste[2].

Any precipitate should be collected and disposed of as solid biohazard waste[10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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